Cas no 1114655-01-4 (4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114655-01-4
• MF: C₂₄H₂₀ClNO₃S
• MW: 437.938504219055
• CID: 5342486
• Update Time: 2025-10-30

4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](2,4-dimethylphenyl)methanone
• 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-(3-chloro-4-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(2,4-dimethylphenyl)methanone
• [4-(3-chloro-4-methylphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone

• Inchi： 1S/C24H20ClNO3S/c1-15-8-11-19(17(3)12-15)24(27)23-14-26(18-10-9-16(2)20(25)13-18)21-6-4-5-7-22(21)30(23,28)29/h4-14H,1-3H3
• InChI Key： XSBQDUOTUYLEDJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C=C(C(C2C=CC(C)=CC=2C)=O)S(C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 789
• XLogP3: 5.9
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114655-01-4)

4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzothiazine class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties. The molecular structure of this compound incorporates several key functional groups, including a 3-chloro-4-methylphenyl moiety and a 2,4-dimethylbenzoyl substituent, which contribute to its distinct chemical and biological characteristics.

The CAS number 1114655-01-4 uniquely identifies this compound in scientific literature and databases. Its synthesis involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the benzothiazine core in the molecule imparts stability and reactivity that make it a valuable scaffold for drug discovery. Researchers have been exploring the pharmacological potential of this compound, particularly in the context of developing novel therapeutic agents.

Recent studies have highlighted the importance of benzothiazine derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The 3-chloro-4-methylphenyl group in 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione is particularly noteworthy, as it can influence the compound's interactions with biological targets. This moiety has been observed to enhance binding affinity to certain enzymes and receptors, making it a key factor in drug design.

The 2,4-dimethylbenzoyl substituent further contributes to the compound's pharmacological profile by introducing additional electronic and steric effects. These effects can modulate the compound's solubility, bioavailability, and metabolic stability. In vitro studies have demonstrated that derivatives of this class can exhibit inhibitory activity against various enzymes involved in disease pathways. For instance, some benzothiazine-based compounds have shown potential in inhibiting kinases and other enzymes that play a role in cancer progression.

In the realm of drug development, the synthesis and characterization of 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione represent a significant step forward. Researchers are leveraging computational methods to predict its biological activity and optimize its structure for better efficacy. Advances in crystallography and spectroscopy have also provided deeper insights into its molecular interactions, aiding in the rational design of next-generation analogs.

The benzothiazine scaffold is known for its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drugs. Studies have indicated that modifications at specific positions on the benzothiazine ring can enhance CNS penetration. The structural features of 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione, particularly the presence of electron-withdrawing groups like chlorine atoms and methyl groups on the aromatic rings, may contribute to its potential as a CNS-active compound.

Moreover, the compound's thermal stability and chemical resistance make it suitable for formulation into various pharmaceutical dosage forms. These properties are critical for ensuring that the drug remains effective during storage and administration. Recent innovations in synthetic methodologies have enabled more efficient production processes for complex heterocyclic compounds like this one.

Collaborative efforts between academic researchers and pharmaceutical companies are accelerating the discovery pipeline for novel benzothiazine derivatives. High-throughput screening (HTS) techniques are being employed to rapidly assess the biological activity of large libraries of these compounds. This approach has led to the identification of several promising candidates that are now undergoing further preclinical evaluation.

The future prospects for 4-(3-chloro-4-methylphenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione and related derivatives remain exciting. As our understanding of disease mechanisms advances, so does our ability to design targeted therapeutics based on well-characterized scaffolds like benzothiazine. The combination of structural optimization with cutting-edge biotechnological tools promises to unlock new therapeutic possibilities in years to come.